Cas no 1227591-94-7 (2-Bromo-3-fluoropyridine-4-acetonitrile)

• Product Name: 2-Bromo-3-fluoropyridine-4-acetonitrile
• CAS No: 1227591-94-7
• MF: C₇H₄BrFN₂
• MW: 215.022463798523
• CID: 4913895
• Update Time: 2025-11-06

2-Bromo-3-fluoropyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-fluoropyridine-4-acetonitrile

• Inchi： 1S/C7H4BrFN2/c8-7-6(9)5(1-3-10)2-4-11-7/h2,4H,1H2
• InChI Key： MZPBZZHYZHBNTK-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CN=1)CC#N)F

Computed Properties

• Exact Mass: 213.954
• Monoisotopic Mass: 213.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 36.7

Additional information on 2-Bromo-3-fluoropyridine-4-acetonitrile

Comprehensive Overview of 2-Bromo-3-fluoropyridine-4-acetonitrile (CAS No. 1227591-94-7)

2-Bromo-3-fluoropyridine-4-acetonitrile (CAS No. 1227591-94-7) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine ring substituted with bromine, fluorine, and an acetonitrile group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers increasingly focus on this compound due to its role in developing kinase inhibitors and crop protection agents, aligning with trends in precision medicine and sustainable agriculture.

The demand for 2-Bromo-3-fluoropyridine-4-acetonitrile has surged in 2024, driven by its applications in drug discovery and material science. A recent study highlighted its potential in creating fluorescence probes for cellular imaging, addressing the growing need for advanced diagnostic tools. This compound’s electron-withdrawing properties also make it ideal for cross-coupling reactions, a hot topic in organic chemistry forums. Users frequently search for "synthesis of fluorinated pyridines" or "bromopyridine derivatives uses," reflecting its relevance in modern research.

From a synthetic perspective, CAS 1227591-94-7 exhibits remarkable stability under Pd-catalyzed reactions, a feature highlighted in patents for anticancer drug candidates. Its meta-substitution pattern enhances steric control, a key advantage for designing chiral catalysts. Laboratories often inquire about "purification methods for halogenated nitriles" or "scalable production of 2-Bromo-3-fluoropyridine-4-acetonitrile," underscoring industrial interest. Notably, its low ecotoxicity profile aligns with green chemistry principles, a major focus in regulatory discussions.

Innovative applications of 2-Bromo-3-fluoropyridine-4-acetonitrile extend to electronic materials, where its π-deficient ring system improves charge transport in OLEDs. This connects with searches like "fluoropyridines in optoelectronics" and "nitrile-containing semiconductors." Analytical data (HPLC purity >98%, melting point 89-92°C) confirms its reliability for high-end applications. As the industry shifts toward multifunctional building blocks, this compound’s balanced reactivity positions it as a staple in R&D portfolios.

Future prospects for CAS 1227591-94-7 include explorations in proteolysis-targeting chimeras (PROTACs) and metal-organic frameworks (MOFs). Its compatibility with microwave-assisted synthesis (a trending lab technique) further boosts adoption. With stringent documentation like COA and MSDS available, procurement compliance is streamlined for global researchers. This aligns with digital lab trends, where queries such as "where to buy 2-Bromo-3-fluoropyridine-4-acetonitrile" often include filters for GMP-grade suppliers.